![molecular formula C18H23FN2O2 B5852300 N-cyclopentyl-1-(4-fluorobenzoyl)-4-piperidinecarboxamide](/img/structure/B5852300.png)
N-cyclopentyl-1-(4-fluorobenzoyl)-4-piperidinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-cyclopentyl-1-(4-fluorobenzoyl)-4-piperidinecarboxamide, also known as CPP-109, is a compound that has been extensively studied for its potential as a treatment for addiction and other neurological disorders. CPP-109 is a potent and selective inhibitor of the enzyme histone deacetylase (HDAC), which has been implicated in the development and maintenance of addictive behaviors.
Scientific Research Applications
- Application : Researchers have explored its analgesic properties, aiming to develop novel pain management drugs. By modulating opioid receptors, this compound could offer an alternative to traditional opioids, potentially reducing addiction risk and side effects .
- Application : Scientists investigate whether “Cambridge id 6984888” can modulate neurotransmitter systems or target specific receptors. Potential applications include treating neurodegenerative diseases like Alzheimer’s or Parkinson’s .
- Application : Researchers explore whether this compound has anti-inflammatory effects. If so, it could be useful in conditions like rheumatoid arthritis or inflammatory bowel disease .
- Application : Investigate whether “Cambridge id 6984888” affects cancer cell proliferation, apoptosis, or angiogenesis. Targeting specific pathways could lead to innovative cancer treatments .
- Application : Researchers study its potential in psychiatric disorders such as depression, anxiety, or schizophrenia. Modulating serotonin, dopamine, or glutamate receptors may yield therapeutic benefits .
- Application : Explore whether “Cambridge id 6984888” can enhance drug solubility, stability, or targeted delivery. Nanoparticles or liposomes loaded with this compound could improve drug efficacy .
Pain Management and Analgesia
Neurological Disorders
Anti-Inflammatory Agents
Cancer Therapeutics
Psychiatric Disorders
Drug Delivery Systems
properties
IUPAC Name |
N-cyclopentyl-1-(4-fluorobenzoyl)piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23FN2O2/c19-15-7-5-14(6-8-15)18(23)21-11-9-13(10-12-21)17(22)20-16-3-1-2-4-16/h5-8,13,16H,1-4,9-12H2,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JLMZSDFAJXIYRJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)NC(=O)C2CCN(CC2)C(=O)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23FN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-cyclopentyl-1-[(4-fluorophenyl)carbonyl]piperidine-4-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.